Cas no 786598-78-5 (2-Methanesulfonylpropan-1-amine)

• Product Name: 2-Methanesulfonylpropan-1-amine
• CAS No: 786598-78-5
• MF: C₄H₁₁NO₂S
• MW: 137.20063996315
• CID: 4659043
• PubChem ID: 54446112
• Update Time: 2025-10-28

2-Methanesulfonylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonylpropan-1-amine
• 2-methylsulfonylpropan-1-amine
• 2-(Methylsulfonyl)propan-1-amine
• BB 0259562
• 2-Methanesulfonylpropan-1-amine

• Inchi： 1S/C4H11NO2S/c1-4(3-5)8(2,6)7/h4H,3,5H2,1-2H3
• InChI Key： PXTJZUBIUFLKMD-UHFFFAOYSA-N
• SMILES： S(C)(C(C)CN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 144
• XLogP3: -0.9
• Topological Polar Surface Area: 68.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 293.9±23.0 °C at 760 mmHg
• Flash Point: 131.6±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Methanesulfonylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 2-Methanesulfonylpropan-1-amine

2-Methanesulfonylpropan-1-Amine (CAS No. 786598-78-5): A Comprehensive Overview

2-Methanesulfonylpropan-1-Amine, also known by its CAS number 786598-78-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C4H11NO3S, is a derivative of methanesulfonamide and exhibits unique chemical properties that make it valuable in various applications. Recent studies have highlighted its potential in drug development, particularly in the design of bioactive molecules with therapeutic implications.

The structure of 2-Methanesulfonylpropan-1-Amine consists of a sulfonamide group attached to a propane backbone, with an amino group at the terminal position. This configuration imparts the compound with distinct physicochemical properties, including high solubility in polar solvents and moderate stability under physiological conditions. The sulfonamide group, a key feature of this molecule, is known for its ability to form hydrogen bonds, which enhances its bioavailability and interaction with biological targets.

Recent research has focused on the synthesis and characterization of 2-Methanesulfonylpropan-1-Amine derivatives. For instance, studies have explored the use of this compound as a building block in the construction of larger biomolecules, such as peptides and proteins. Its ability to act as a versatile linker has made it a valuable tool in medicinal chemistry, where it is employed to modify the pharmacokinetic properties of drugs.

In terms of applications, 2-Methanesulfonylpropan-1-Amine has been investigated for its potential in treating various diseases. One notable area of research involves its role as an inhibitor of enzymes involved in inflammatory pathways. Preclinical studies have demonstrated that this compound can modulate key signaling molecules, offering promising leads for the development of anti-inflammatory agents.

Moreover, 2-Methanesulfonylpropan-1-Amine has been studied for its antioxidant properties. Research indicates that this compound can scavenge free radicals, making it a potential candidate for use in antioxidant therapies. Its ability to neutralize reactive oxygen species (ROS) suggests applications in combating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions.

The synthesis of 2-Methanesulfonylpropan-1-Amine typically involves multi-step processes that require precise control over reaction conditions. One common method involves the reaction of methanesulfonic acid with an appropriate amine precursor, followed by purification steps to ensure high purity. The development of efficient synthetic routes remains an active area of research, driven by the need for scalable production methods to meet increasing demand.

In addition to its pharmacological applications, 2-Methanesulfonylpropan-1-Amine has also found use in materials science. Researchers have explored its potential as a component in polymeric materials, where its functional groups can enhance the mechanical and thermal properties of polymers. This versatility underscores the broad applicability of this compound across diverse scientific disciplines.

From an environmental perspective, understanding the fate and transport of 2-Methanesulfonylpropan-1-Amine in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic environments when properly managed.

In conclusion, 2-Methanesulfonylpropan-1-Amine (CAS No. 786598-78-5) is a multifaceted chemical entity with significant implications across various fields. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, position it as a key compound in contemporary scientific research. As ongoing investigations continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.